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This technical guide provides an in-depth overview of 5-Bromothiophene-2-carbaldehyde, a

critical building block for researchers, scientists, and professionals in drug development and

materials science. This document outlines its chemical properties, commercial availability, and

key applications, with a focus on synthetic methodologies and biological relevance.

Introduction
5-Bromothiophene-2-carbaldehyde (CAS No. 4701-17-1) is a highly versatile heterocyclic

aldehyde. Its structure, featuring a reactive aldehyde group and a bromine atom on the

thiophene ring, makes it an invaluable intermediate for a wide array of chemical

transformations. This guide details its significance as a precursor in the synthesis of novel

therapeutic agents, agrochemicals, and advanced organic materials.[1]

Physicochemical Properties
5-Bromothiophene-2-carbaldehyde is typically a light yellow to brown solid or liquid with a

characteristic odor.[2] It is soluble in common organic solvents such as chloroform and

methanol, but poorly soluble in water.[2][3] A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of 5-Bromothiophene-2-carbaldehyde
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Property Value Reference

Molecular Formula C₅H₃BrOS [4][5]

Molecular Weight 191.04 g/mol [4][6]

Appearance

Clear, pale yellow to yellow to

orange or brown to dark brown

liquid or powder

[4][5]

Boiling Point 105-107 °C at 11 mmHg

Density 1.607 g/mL at 25 °C

Refractive Index 1.6365-1.6415 at 20 °C [5]

CAS Number 4701-17-1 [4][5]

Commercial Suppliers
A range of chemical suppliers offer 5-Bromothiophene-2-carbaldehyde in various purities and

quantities, catering to both research and development as well as commercial-scale needs.

Table 2 provides a comparative summary of offerings from prominent suppliers.

Table 2: Commercial Availability of 5-Bromothiophene-2-carbaldehyde

Supplier Purity Available Quantities

Sigma-Aldrich 95% -

Thermo Fisher Scientific 97% 5 g, 25 g, 100 g[3][5]

TCI America >97.0% (GC) 5 g, 25 g[4][6]

BLD Pharm - -

Chem-Impex International - -

Biosynth - -

Note: Availability and specific quantities should be confirmed on the respective supplier's

website.
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Key Synthetic Applications and Experimental
Protocols
5-Bromothiophene-2-carbaldehyde is a cornerstone for the synthesis of a multitude of

organic compounds. Its dual reactivity allows for sequential or orthogonal functionalization,

making it a powerful tool in molecular design.

Suzuki-Miyaura Cross-Coupling Reactions
The bromine atom at the 5-position of the thiophene ring is amenable to palladium-catalyzed

Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with a

variety of aryl and heteroaryl boronic acids.[2] This reaction is fundamental in the synthesis of

biaryl and heteroaryl structures, which are prevalent in many biologically active molecules.[7]
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Reactants

Reagents

5-Bromothiophene-2-carbaldehyde

5-Arylthiophene-2-carbaldehyde

Arylboronic Acid
(R-B(OH)2)

Pd Catalyst
(e.g., Pd(PPh3)4)

Base
(e.g., K3PO4)

Solvent
(e.g., Dioxane/H2O)

Reactants

5-Bromothiophene-2-carbaldehyde

5-Bromo-2-(alkenyl)thiophene

Triphenylphosphine oxide

Phosphonium Ylide
(Ph3P=CHR)
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Chemical Transformations

Biologically Active Derivatives

Biological Activities

5-Bromothiophene-2-carbaldehyde

Condensation
(with Amines) Suzuki Coupling Other Derivatizations

Schiff Bases Aryl-Thiophenes Novel Derivatives

Antimicrobial Antioxidant Anti-inflammatory Anti-tumor Spasmolytic

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154028#commercial-suppliers-of-5-bromothiophene-
2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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